3-ethoxy-N-{4-[(3-methylbutanoyl)amino]phenyl}benzamide

• Molecular Formula: C20H24N2O3
• Molecular Weight: 340.4 g/mol
• IUPAC Name: 3-ethoxy-N-[4-(3-methylbutanoylamino)phenyl]benzamide
• InChI: InChI=1S/C20H24N2O3/c1-4-25-18-7-5-6-15(13-18)20(24)22-17-10-8-16(9-11-17)21-19(23)12-14(2)3/h5-11,13-14H,4,12H2,1-3H3,(H,21,23)(H,22,24)
• InChI Key: UJOWSMQBOWXPBC-UHFFFAOYSA-N
• SMILES: CCOC1=CC=CC(=C1)C(=O)NC2=CC=C(C=C2)NC(=O)CC(C)C

Description

3-ethoxy-N-{4-[(3-methylbutanoyl)amino]phenyl}benzamide, also known as EMBI, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in biomedical research. EMBI is a small molecule that has been synthesized through a multistep process, and its structure has been confirmed through various spectroscopic techniques.

Mechanism of Action

The mechanism of action of 3-ethoxy-N-{4-[(3-methylbutanoyl)amino]phenyl}benzamide is not yet fully understood. However, studies have suggested that 3-ethoxy-N-{4-[(3-methylbutanoyl)amino]phenyl}benzamide may act by inhibiting the activity of several enzymes involved in cancer cell proliferation, including histone deacetylases and protein kinases. Additionally, 3-ethoxy-N-{4-[(3-methylbutanoyl)amino]phenyl}benzamide has been shown to induce apoptosis in cancer cells, which may contribute to its anticancer activity.
Biochemical and Physiological Effects:
3-ethoxy-N-{4-[(3-methylbutanoyl)amino]phenyl}benzamide has been shown to exhibit several biochemical and physiological effects in vitro. In addition to its anticancer activity, 3-ethoxy-N-{4-[(3-methylbutanoyl)amino]phenyl}benzamide has been shown to inhibit the activity of several enzymes involved in inflammation and immune response, making it a potential target for the treatment of inflammatory diseases. Additionally, 3-ethoxy-N-{4-[(3-methylbutanoyl)amino]phenyl}benzamide has been shown to exhibit antioxidant activity, which may contribute to its protective effects against oxidative stress.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-ethoxy-N-{4-[(3-methylbutanoyl)amino]phenyl}benzamide in lab experiments is its relatively simple synthesis method. Additionally, 3-ethoxy-N-{4-[(3-methylbutanoyl)amino]phenyl}benzamide has been shown to exhibit potent activity in various biomedical research applications, making it a promising candidate for further study. However, one of the limitations of using 3-ethoxy-N-{4-[(3-methylbutanoyl)amino]phenyl}benzamide in lab experiments is its potential toxicity, which may limit its use in vivo.

Future Directions

There are several potential future directions for the study of 3-ethoxy-N-{4-[(3-methylbutanoyl)amino]phenyl}benzamide. One area of research could focus on the development of more potent analogs of 3-ethoxy-N-{4-[(3-methylbutanoyl)amino]phenyl}benzamide that exhibit improved activity and reduced toxicity. Additionally, further studies could be conducted to elucidate the mechanism of action of 3-ethoxy-N-{4-[(3-methylbutanoyl)amino]phenyl}benzamide, which may provide insights into its potential therapeutic applications. Finally, studies could be conducted to investigate the potential use of 3-ethoxy-N-{4-[(3-methylbutanoyl)amino]phenyl}benzamide in combination with other anticancer agents, which may enhance its activity and reduce toxicity.

Synthesis Methods

The synthesis of 3-ethoxy-N-{4-[(3-methylbutanoyl)amino]phenyl}benzamide involves several steps, starting with the reaction of 3-ethoxybenzoic acid with thionyl chloride to form the corresponding acid chloride. This intermediate is then reacted with 4-aminobenzoyl chloride to form the amide bond. The resulting compound is further reacted with 3-methylbutanoyl chloride to introduce the side chain, resulting in the final product, 3-ethoxy-N-{4-[(3-methylbutanoyl)amino]phenyl}benzamide.

Scientific Research Applications

3-ethoxy-N-{4-[(3-methylbutanoyl)amino]phenyl}benzamide has been shown to exhibit promising activity in various biomedical research applications. One of the most significant applications of 3-ethoxy-N-{4-[(3-methylbutanoyl)amino]phenyl}benzamide is in cancer research. Studies have shown that 3-ethoxy-N-{4-[(3-methylbutanoyl)amino]phenyl}benzamide can inhibit the growth of cancer cells by inducing apoptosis, a process of programmed cell death. Additionally, 3-ethoxy-N-{4-[(3-methylbutanoyl)amino]phenyl}benzamide has been shown to inhibit the activity of several enzymes that are involved in cancer cell proliferation, making it a potential target for cancer therapy.